Methyl 2-isopropyl-2-methyl-5-oxohexanoate
Overview
Description
Methyl 2-isopropyl-2-methyl-5-oxohexanoate is a useful research compound. Its molecular formula is C11H20O3 and its molecular weight is 200.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Leukotriene Synthesis
Methyl 5S-(benzoyloxy)-6-oxohexanoate, a derivative of Methyl 2-isopropyl-2-methyl-5-oxohexanoate, has been identified as a key intermediate in the synthesis of leukotriene B4. This compound is a product of arachidonic acid metabolism via lipoxygenase pathways and has significant implications in inflammation and allergic reactions (Hayes & Wallace, 1990).
2. Stereochemistry Research
Research on the stereochemistry of various cycloheptanones, including derivatives of this compound, has contributed to a deeper understanding of molecular structures and conformations. These findings have implications in organic chemistry and the synthesis of complex molecules (Marshall & Partridge, 1968).
3. Organic Synthesis Methodologies
A method for synthesizing alkyl sulfides from 2-isopropyl-5-methylcyclohexanone, a compound closely related to this compound, has been developed. This demonstrates its utility in organic synthesis, particularly in the production of compounds with potential applications in various industries (Akiyama, 1977).
4. Tobacco Leaf Constituents
Studies have identified S-(−)-2-Isopropyl-5-oxohexanoic acid, a compound related to this compound, in Turkish tobacco leaves. This discovery contributes to the understanding of the chemical makeup of tobacco and its potential biological effects (Fukuzumi, Kaneko, & Takahara, 1967).
5. Liquid-Phase Microextraction
In a study involving liquid microextraction for sensitivity enhancement in determination of biocides in adhesives, compounds structurally similar to this compound, like 2-methyl-4-isothiazolin-3-one, have been used. This illustrates its potential use in analytical chemistry, particularly in the analysis of complex matrices (Rosero-Moreano, Canellas, & Nerín, 2014).
Properties
IUPAC Name |
methyl 2-methyl-5-oxo-2-propan-2-ylhexanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O3/c1-8(2)11(4,10(13)14-5)7-6-9(3)12/h8H,6-7H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIIWTDYBBHQCLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)(CCC(=O)C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70336747 |
Source
|
| Record name | Methyl 2-isopropyl-2-methyl-5-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
33422-34-3 |
Source
|
| Record name | Methyl 2-isopropyl-2-methyl-5-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,8-Dimethyl-2-phosphabicyclo[3.3.1]nonane](/img/structure/B3051318.png)
